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Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl alcohol

Cat. No.: B1296644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3,5-
Dibenzyloxybenzyl alcohol (CAS No. 24131-31-5), a chemical intermediate used in various

research and development applications. Due to the limited availability of specific toxicological

data for this compound, this guide incorporates safety information from structurally related

compounds, such as benzyl alcohol, to provide a conservative and thorough approach to its

safe handling.

Chemical and Physical Properties
Proper handling of any chemical substance begins with a clear understanding of its physical

and chemical properties. The following table summarizes the key properties of 3,5-
Dibenzyloxybenzyl alcohol.
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Property Value Reference(s)

CAS Number 24131-31-5 [1][2][3]

Molecular Formula C₂₁H₂₀O₃ [1][2]

Molecular Weight 320.38 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[4]

Melting Point 78-81 °C [3]

Boiling Point No data available

Solubility
Soluble in DMSO and

methanol.
[4]

Storage Temperature

Store in a cool, dry place. Inert

atmosphere, 2-8°C is also

recommended.

[4]

Hazard Identification and GHS Classification
As of the latest revisions of available Safety Data Sheets (SDS), a comprehensive GHS

classification for 3,5-Dibenzyloxybenzyl alcohol is not fully established.[1] However, based on

the hazards associated with the parent compound, benzyl alcohol, and other substituted benzyl

alcohols, it is prudent to handle this compound with the assumption that it may present the

following hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[5]

Skin Sensitization: May cause an allergic skin reaction.

The following precautionary statements are recommended:
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Category Precautionary Statement

Prevention

Wash hands and any exposed skin thoroughly

after handling. Wear protective gloves,

protective clothing, eye protection, and face

protection. Avoid breathing dust, fume, gas,

mist, vapors, or spray. Use only outdoors or in a

well-ventilated area.

Response

If on skin: Wash with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention. If in eyes: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention. If inhaled: Remove person to

fresh air and keep comfortable for breathing. If

swallowed: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols: Safe Handling Procedures
Adherence to strict laboratory protocols is essential to minimize risk. The following sections

detail recommended procedures for handling 3,5-Dibenzyloxybenzyl alcohol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical to determine the

appropriate PPE. The following are minimum recommendations:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes and dust.
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Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Lab Coat: A standard laboratory coat should be worn at all times.

Additional Protection: For larger quantities or when there is a significant risk of skin

contact, consider additional protective clothing such as an apron or coveralls.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if the material is being handled in a way that

generates dust, a NIOSH-approved respirator with an appropriate particulate filter should be

used.

Engineering Controls
Ventilation: Work with 3,5-Dibenzyloxybenzyl alcohol should be conducted in a well-

ventilated area. A chemical fume hood is recommended, especially when heating the

substance or when dust generation is possible.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in good working order in any area where this chemical is handled.

Spill and Leak Procedures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Increase ventilation to the area.

Contain: Prevent further spread of the spill. For solid spills, avoid raising dust.

Absorb: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite

to cover the spill.

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for chemical waste.
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Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

First Aid Measures
In case of exposure to 3,5-Dibenzyloxybenzyl alcohol, immediate medical attention may be

required.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1]
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Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon monoxide and carbon dioxide.

Special Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive

pressure mode, and full protective gear.

Toxicological Information
There is a lack of specific toxicological data for 3,5-Dibenzyloxybenzyl alcohol. The

information below is based on the toxicological profile of benzyl alcohol, a structurally related

compound.

Toxicity Metric Value (Benzyl Alcohol) Species

LD50 Oral 1230 mg/kg Rat

LD50 Dermal 2000 mg/kg Rabbit

Metabolism and Excretion: Benzyl alcohol is metabolized to benzoic acid, which is then

conjugated with glycine to form hippuric acid and excreted in the urine.[6]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Disposal: Chemical waste must be disposed of in accordance with all applicable local, state,

and federal regulations. Do not allow this chemical to enter the environment.

Visualized Workflows
The following diagrams illustrate recommended workflows for handling 3,5-Dibenzyloxybenzyl
alcohol to minimize exposure and ensure safety.
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General Handling Workflow
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Caption: General laboratory workflow for handling 3,5-Dibenzyloxybenzyl alcohol.
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Spill Response Protocol
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Caption: Step-by-step protocol for responding to a spill of 3,5-Dibenzyloxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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